Cas no 883554-71-0 (methyl 4-(tert-butoxycarbonylamino)cubane-1-carboxylate)

Methyl 4-(tert-butoxycarbonylamino)cubane-1-carboxylate is a high-value cubane derivative featuring both a Boc-protected amine and a methyl ester functional group. Its rigid cubane scaffold imparts exceptional stability and steric constraints, making it valuable in medicinal chemistry for designing novel bioactive compounds and peptidomimetics. The Boc group ensures selective deprotection under mild acidic conditions, while the ester moiety allows further functionalization via hydrolysis or transesterification. This compound is particularly useful in the synthesis of constrained analogs for structure-activity relationship studies, where the cubane core enhances metabolic stability and binding affinity. Its well-defined reactivity and structural uniqueness make it a versatile intermediate in pharmaceutical and materials research.
methyl 4-(tert-butoxycarbonylamino)cubane-1-carboxylate structure
883554-71-0 structure
Product Name:methyl 4-(tert-butoxycarbonylamino)cubane-1-carboxylate
CAS No:883554-71-0
MF:C15H19NO4
MW:277.3156645298
MDL:MFCD08458195
CID:710422
Update Time:2025-06-08

methyl 4-(tert-butoxycarbonylamino)cubane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • METHYL 4-(TERT-BUTYLCARBONYLAMINO)CUBANECARBOXYLATE
    • methyl 4-(tert-butoxycarbonylamino)cubane-1-carboxylate
    • Methyl 4-[[(1,1-dimethylethoxy)carbonyl]amino]pentacyclo[4.2.0.02,5.03,8.04,7]octane-1-carboxylate (ACI)
    • Methyl 4-[(tert-butoxycarbonyl)amino]-1-cubanecarboxylate
    • Methyl 4-((tert-butoxycarbonyl)amino)cubane-1-carboxylate
    • methyl (2r,3R,4r,5S)-4-((tert-butoxycarbonyl)amino)cubane-1-carboxylate
    • Methyl (2R,3R,4S,5S)-4-((tert-butoxycarbonyl)amino)cubane-1-carboxylate
    • methyl 4-[(tert-butoxycarbonyl)amino]pentacyclo[4.2.0.0~2,5~.0~3,8~.0~4,7~]octane-1-carboxylate
    • methyl 4-[(tert-butoxycarbonyl)amino]pentacyclo[4.2.0.0~2,5~...
    • Pentacyclo[4.2.0.02,5.03,8.04,7]octane-1-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester
    • MDL: MFCD08458195
    • Inchi: 1S/C15H19NO4/c1-13(2,3)20-12(18)16-15-8-5-9(15)7-10(15)6(8)14(5,7)11(17)19-4/h5-10H,1-4H3,(H,16,18)
    • InChI Key: KVSFMNPHCWLZHN-UHFFFAOYSA-N
    • SMILES: C12(C(OC)=O)C3C4C5(NC(OC(C)(C)C)=O)C3C1C5C42

Computed Properties

  • Exact Mass: 277.13100

Experimental Properties

  • Density: 1.37±0.1 g/cm3(Predicted)
  • Boiling Point: 368.3±42.0 °C(Predicted)
  • PSA: 64.63000
  • LogP: 1.56540
  • pka: 11.87±0.40(Predicted)

methyl 4-(tert-butoxycarbonylamino)cubane-1-carboxylate Customs Data

  • HS CODE:2926907090

methyl 4-(tert-butoxycarbonylamino)cubane-1-carboxylate Pricemore >>

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methyl 4-(tert-butoxycarbonylamino)cubane-1-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine ,  Diphenylphosphoryl azide ;  1 h, 25 °C; 25 °C → reflux; 12 h, reflux
Reference
Total Synthesis and Biological Evaluation of Natural and Designed Tubulysins
Nicolaou, K. C.; et al, Journal of the American Chemical Society, 2016, 138(5), 1698-1708

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine ,  Diphenylphosphoryl azide ;  2 d, reflux
Reference
Validating Eaton's Hypothesis: Cubane as a Benzene Bioisostere
Chalmers, Benjamin A. ; et al, Angewandte Chemie, 2016, 55(11), 3580-3585

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Tetrahydrofuran ;  rt; 16 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, rt
2.1 Reagents: Triethylamine ,  Diphenylphosphoryl azide ;  2 d, reflux
Reference
Validating Eaton's Hypothesis: Cubane as a Benzene Bioisostere
Chalmers, Benjamin A. ; et al, Angewandte Chemie, 2016, 55(11), 3580-3585

methyl 4-(tert-butoxycarbonylamino)cubane-1-carboxylate Raw materials

methyl 4-(tert-butoxycarbonylamino)cubane-1-carboxylate Preparation Products

methyl 4-(tert-butoxycarbonylamino)cubane-1-carboxylate Suppliers

Amadis Chemical Company Limited
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(CAS:883554-71-0)methyl 4-(tert-butoxycarbonylamino)cubane-1-carboxylate
Order Number:A1092921
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:08
Price ($):286.0/1144.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:883554-71-0)methyl 4-(tert-butoxycarbonylamino)cubane-1-carboxylate
A1092921
Purity:99%/99%
Quantity:250mg/1g
Price ($):286.0/1144.0
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